1-(7-Amino-2-methyl-1-benzofuran-3-yl)ethanone

• IUPAC Name: 1-(7-amino-2-methyl-1-benzofuran-3-yl)ethanone
• InChI: InChI=1S/C11H11NO2/c1-6(13)10-7(2)14-11-8(10)4-3-5-9(11)12/h3-5H,12H2,1-2H3
• InChI Key: XBLZTPCIFSJUOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C(=CC=C2)N)C(=O)C
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol

Description

“1-(7-Amino-2-methyl-1-benzofuran-3-yl)ethanone” is a synthetic compound that has recently gained attention in scientific research. It is available for purchase online.

Scientific Research Applications

Synthesis and Chemical Properties

• Benzofuran derivatives, such as 1-(7-Amino-2-methyl-1-benzofuran-3-yl)ethanone, have been synthesized for various purposes. For example, a study by Kwiecień and Szychowska (2006) reported the synthesis of novel 1-(2-alkylbenzofuran-3-yl)-2-(4-methoxyphenyl)ethanones with halogen or nitro groups in the benzofuran ring (Kwiecień & Szychowska, 2006).

Biological Activity

• Benzofuran derivatives have shown potential biological activity. Dobner et al. (2003) isolated a new benzofuran derivative with potential biological significance from the roots of Leontopodium alpinum (Dobner et al., 2003).
• A new benzofuran derivative isolated from Petasites hybridus roots demonstrated moderate inhibitory activity on human breast cancer MCF-7 cells, as reported by Khaleghi et al. (2011) (Khaleghi et al., 2011).

Green Synthesis and Catalysis

• Enantiopure (S)-1-(benzofuran-2-yl)ethanol was synthesized using a whole-cell biocatalyst, offering a green synthesis approach to producing optically active aromatic alcohols, which are valuable chiral building blocks in drug production, as demonstrated by Şahin (2019) (Şahin, 2019).

Novel Compound Synthesis and Evaluation

• Rostami-Charati et al. (2012) described an efficient and green synthetic procedure for the preparation of 9Hfuro[2,3-f]chromene-8,9-dicarboxylates, using a benzofuran derivative extracted from Petasites hybridus (Rostami-Charati et al., 2012).

Optoelectronic Applications

• A study by Coskun et al. (2019) investigated the optoelectronic properties of benzofuran substituted chalcone derivatives, highlighting their potential use in electronic and optoelectronic devices (Coskun et al., 2019).